Cas no 1934834-93-1 (4-Bromo-1-(2-cyclobutylethyl)-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(2-cyclobutylethyl)-1H-pyrazol-3-amine
• CAS No: 1934834-93-1
• MF: C₉H₁₄BrN₃
• MW: 244.13156080246
• CID: 5746151
• PubChem ID: 130940093
• Update Time: 2023-11-11

4-Bromo-1-(2-cyclobutylethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1109699
• 1934834-93-1
• 4-Bromo-1-(2-cyclobutylethyl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-bromo-1-(2-cyclobutylethyl)-

• Inchi： 1S/C9H14BrN3/c10-8-6-13(12-9(8)11)5-4-7-2-1-3-7/h6-7H,1-5H2,(H2,11,12)
• InChI Key： FARSHAKDPMXZFW-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCC1CCC1

Computed Properties

• Exact Mass: 243.03711g/mol
• Monoisotopic Mass: 243.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 354.9±22.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)